Cas no 2138073-19-3 (8-bromo-N-butyl-N-methylquinazolin-2-amine)

• Product Name: 8-bromo-N-butyl-N-methylquinazolin-2-amine
• CAS No: 2138073-19-3
• MF: C₁₃H₁₆BrN₃
• MW: 294.19024181366
• CID: 6592590
• PubChem ID: 165491062
• Update Time: 2025-05-21

8-bromo-N-butyl-N-methylquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 8-bromo-N-butyl-N-methylquinazolin-2-amine
• EN300-1162250
• 2138073-19-3

• Inchi： 1S/C13H16BrN3/c1-3-4-8-17(2)13-15-9-10-6-5-7-11(14)12(10)16-13/h5-7,9H,3-4,8H2,1-2H3
• InChI Key： QQZRGHNAWDEZDW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=NC(=NC=21)N(C)CCCC

Computed Properties

• Exact Mass: 293.05276g/mol
• Monoisotopic Mass: 293.05276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29Ų

Additional information on 8-bromo-N-butyl-N-methylquinazolin-2-amine

Comprehensive Overview of 8-Bromo-N-butyl-N-methylquinazolin-2-amine (CAS No. 2138073-19-3)

The compound 8-bromo-N-butyl-N-methylquinazolin-2-amine (CAS No. 2138073-19-3) represents a structurally unique derivative of the quinazoline scaffold, a heterocyclic core widely recognized in medicinal chemistry for its diverse pharmacological profiles. This molecule features a substituted quinazoline ring system with a bromine atom at the C8 position, along with N-butyl and N-methyl substituents on the amine functionality at C2. The combination of these functional groups imparts distinct physicochemical properties, making it a valuable intermediate in the development of bioactive molecules.

The quinazoline framework is a well-established platform in drug discovery, particularly for targeting protein kinases, G protein-coupled receptors (GPCRs), and other enzyme families. The introduction of the bromine atom at the C8 position introduces opportunities for further chemical modification via cross-coupling reactions such as Buchwald–Hartwig amination or Sonogashira coupling, enabling the synthesis of structurally diverse analogs. Recent studies have highlighted the importance of halogenated quinazolines in modulating receptor-ligand interactions, with brominated derivatives showing enhanced binding affinity in certain kinase inhibition assays.

Structurally, the N-butyl and N-methyl substituents on the amine group contribute to the compound's lipophilicity and steric bulk, which are critical parameters in drug-like properties. These substituents may influence molecular recognition at biological targets by altering hydrogen bonding capabilities and hydrophobic interactions. Computational modeling studies suggest that such substitutions can optimize binding pocket complementarity in enzyme active sites, particularly in ATP-binding domains of kinases.

In terms of synthetic accessibility, 8-bromo-N-butyl-N-methylquinazolin-2-amine can be prepared via multistep strategies involving quinazoline ring formation followed by selective bromination and alkylation reactions. Modern synthetic methods emphasize atom-efficient approaches using transition-metal catalysts to achieve high regioselectivity during substitution steps. The bromo group serves as an ideal handle for subsequent functionalization, aligning with principles of modular drug design.

Recent advances in chemical biology have demonstrated that quinazoline derivatives like this compound play significant roles in modulating cellular signaling pathways. For instance, brominated quinazolines have been explored as potential inhibitors of epidermal growth factor receptor (EGFR) variants associated with cancer resistance mechanisms. The specific substitution pattern in CAS No. 2138073-19-3 may confer advantages in overcoming drug resistance through altered conformational dynamics upon target binding.

From a pharmacokinetic perspective, the compound's structural features suggest potential for oral bioavailability due to its moderate molecular weight and hydrogen bond donor/acceptor balance. However, detailed ADME (absorption, distribution, metabolism, excretion) profiling would be required to confirm these properties experimentally. The presence of both aliphatic (butyl) and aromatic moieties may influence metabolic stability and tissue distribution characteristics.

In material science applications, quinazoline-based compounds are being investigated for their electronic properties due to conjugated π-systems. While 8-bromo-N-butyl-N-methylquinazolin-2-amine is primarily studied for biological applications currently, its structural flexibility could be leveraged in future research on organic semiconductors or optoelectronic materials through appropriate derivatization strategies.

The field of medicinal chemistry continues to evolve rapidly with new insights into structure-function relationships within quinazoline derivatives. Recent publications highlight innovative approaches such as fragment-based screening using brominated scaffolds like this one to identify novel lead compounds with improved selectivity profiles against disease targets. These studies often employ high-throughput screening combined with computational docking simulations to accelerate hit identification processes.

Environmental considerations regarding synthetic routes are increasingly important in modern chemical research. Green chemistry principles guide the development of more sustainable syntheses for compounds like CAS No. 2138073-19-3, focusing on reducing solvent usage and minimizing waste generation during multi-step syntheses while maintaining product purity standards required for pharmaceutical applications.

Collaborative efforts between academic institutions and industry partners have led to significant progress in understanding how subtle structural modifications affect biological activity profiles of quinazoline derivatives. Comparative analyses between different substitution patterns continue to provide valuable data for rational drug design strategies targeting various therapeutic areas including oncology and neurodegenerative diseases.

Ongoing research initiatives aim to expand the chemical space around this scaffold by exploring alternative heterocyclic cores while retaining key functional groups responsible for desired biological activities observed with 8-bromo-N-butyl-N-methylquinazolin-2-amine analogs. Such explorations may uncover novel therapeutic mechanisms or enhance existing pharmacological effects through optimized molecular design approaches.